Cas no 247564-71-2 (2,3,6-Trifluorophenylboronic acid)

2,3,6-Trifluorophenylboronic acid Properties

Names and Identifiers

• 2,3,6-Trifluorophenylboronic acid
• 2,3,6-Trifluorobenzeneboronic acid
• (2,3,6-trifluorophenyl)boronic acid
• 2,3,6-Trifluorophenylboronicacid
• BORONIC ACID, B-(2,3,6-TRIFLUOROPHENYL)-
• PubChem1888
• IWPDDRPLEKURGG-UHFFFAOYSA-N
• BCP23042
• SBB071081
• PC1512
• VB10398
• T5532G1
• RP08717
• LS10960
• FCH1119765
• AB10308
• BC001396
• MFCD01863167
• EN300-253490
• AMY13301
• AKOS015855985
• CS-0007599
• FS-4019
• SY022308
• SCHEMBL1364743
• AC-5388
• FT-0644114
• 247564-71-2
• DTXSID10400092
• DB-046539
• DB-025204
• +Expand

• MDL： MFCD01863167
• InChIKey： IWPDDRPLEKURGG-UHFFFAOYSA-N
• Inchi： 1S/C6H4BF3O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2,11-12H
• SMILES： FC1=C(C([H])=C([H])C(=C1B(O[H])O[H])F)F

Computed Properties

• Exact Mass: 176.025644g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.025644g/mol
• Monoisotopic Mass: 176.025644g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 12
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.21630
• PSA: 40.46000
• Refractive Index: 1.465
• Boiling Point: °Cat760mmHg
• Melting Point: 127-132 °C (lit.)
• Flash Point: °C
• Color/Form: Solids.
• Solubility: Not determined.

2,3,6-Trifluorophenylboronic acid Security Information

• WGK Germany：3
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

2,3,6-Trifluorophenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%